Cas no 60710-81-8 (2-methyl-3-(methylsulfanyl)aniline)

• Product Name: 2-methyl-3-(methylsulfanyl)aniline
• CAS No: 60710-81-8
• MF: C₈H₁₁NS
• MW: 153.24464058876
• MDL: MFCD17285227
• CID: 4062322
• PubChem ID: 18408360
• Update Time: 2025-05-25

2-methyl-3-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-3-(methylthio)-
• 2-methyl-3-(methylsulfanyl)aniline

• MDL： MFCD17285227
• Inchi： 1S/C8H11NS/c1-6-7(9)4-3-5-8(6)10-2/h3-5H,9H2,1-2H3
• InChI Key： OXTWAZXCUFWICU-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(SC)=C1C

Additional information on 2-methyl-3-(methylsulfanyl)aniline

Professional Introduction to 2-methyl-3-(methylsulfanyl)aniline (CAS No. 60710-81-8)

2-methyl-3-(methylsulfanyl)aniline, a compound with the chemical formula C₈H₁₁NS, is a derivative of aniline featuring a methyl group at the 2-position and a methylsulfanyl group at the 3-position. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of both aromatic and sulfur-containing functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS No. 60710-81-8 is a unique identifier that distinguishes this compound within the chemical registry. This numbering system ensures precise identification and differentiation from other chemicals, which is crucial for research, manufacturing, and regulatory purposes. The compound's molecular structure, characterized by its aromatic ring system and substituents, contributes to its reactivity and utility in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-methyl-3-(methylsulfanyl)aniline . Its structural motif is reminiscent of several known pharmacophores that exhibit biological activity. Researchers have been investigating its derivatives as potential candidates for treating various diseases, including neurological disorders and inflammatory conditions. The sulfur atom in the methylsulfanyl group introduces a polar region that can interact with biological targets, enhancing binding affinity and specificity.

One of the most promising areas of research involving 2-methyl-3-(methylsulfanyl)aniline is its application as a precursor in the synthesis of bioactive molecules. For instance, studies have shown that this compound can be modified to produce novel antimicrobial agents. The aromatic ring system provides a scaffold for further functionalization, allowing chemists to introduce additional groups that enhance biological activity. Such modifications have led to the discovery of compounds with improved efficacy and reduced toxicity compared to existing treatments.

The methylsulfanyl group in 2-methyl-3-(methylsulfanyl)aniline plays a critical role in determining its chemical behavior. This functional group can participate in various reactions, including nucleophilic substitution and coordination with metal ions. These properties make it a valuable building block for constructing complex molecules with tailored functionalities. In particular, the sulfur atom's ability to form hydrogen bonds and coordinate with metals has been exploited in designing catalysts and chelating agents for therapeutic applications.

Recent advancements in computational chemistry have further enhanced the understanding of 2-methyl-3-(methylsulfanyl)aniline . Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These simulations have helped researchers predict the binding modes of potential drug candidates, thereby accelerating the drug discovery process. Additionally, machine learning algorithms have been employed to identify novel structural motifs within this compound class, leading to innovative synthetic strategies.

The synthesis of 2-methyl-3-(methylsulfanyl)aniline has also been optimized to improve yield and purity. Modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, have enabled more efficient production processes. These methods not only reduce reaction times but also minimize waste generation, aligning with green chemistry principles. As a result, researchers can now access larger quantities of this compound for further investigation without compromising environmental sustainability.

In conclusion, 2-methyl-3-(methylsulfanyl)aniline (CAS No. 60710-81-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its reactivity allows for diverse functionalization strategies. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance in drug development and medicinal chemistry.